Cas no 139937-99-8 (2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid)
2-{(tert-Butoxy)carbonylamino}-2-ethylbutanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group, which enhances stability and facilitates selective deprotection in peptide synthesis. The ethylbutanoic acid backbone provides steric bulk, influencing conformational control in intermediate structures. The Boc group is widely recognized for its compatibility with standard solid-phase peptide synthesis (SPPS) protocols, ensuring minimal side reactions. This compound is particularly useful in medicinal chemistry and bioconjugation, where controlled amine reactivity is required. Its crystalline form allows for straightforward purification and handling. The combination of steric hindrance and orthogonal protection makes it a valuable building block for complex organic and peptide-based applications.
139937-99-8 structure
Product Name:2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid
CAS No:139937-99-8
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD02094484
CID:1284717
PubChem ID:15108504
Update Time:2025-06-07
2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
- ACMC-20mzbj
- KB-232214
- AGN-PC-003S8M
- 2-(tert-butoxycarbonylamino)-2-ethylbutanoic acid
- N-tert-butyloxycarbonyldiethylglycine
- CTK0F1731
- AmbotzBAA1352
- Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-
- 2-TERT-BUTOXYCARBONYLAMINO-2-ETHYL-BUTYRIC ACID
- 2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid
- 2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoicacid
- 139937-99-8
- N-alpha-t-Butyloxycarbonyl-diethylglycine (Boc-Deg-OH)
- 2-(Boc-amino)-2-ethyl-butanoic acid
- 2-BOC-amino-2-ethylbutyric acid
- CS-0112976
- DS-022121
- MFCD02094484
- EN300-101449
- 2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid
- 2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoic acid
- 2-[(tert-Butoxycarbonyl)amino]-2-ethylbutanoic acid
- BYPQXUYSPTXBGE-UHFFFAOYSA-N
- DTXSID90568321
- D77166
- AKOS013464798
- SCHEMBL88462
-
- MDL: MFCD02094484
- Inchi: 1S/C11H21NO4/c1-6-11(7-2,8(13)14)12-9(15)16-10(3,4)5/h6-7H2,1-5H3,(H,12,15)(H,13,14)
- InChI Key: BYPQXUYSPTXBGE-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)(CC)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 231.14713
- Monoisotopic Mass: 231.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K12664-5g |
2-TERT-BUTOXYCARBONYLAMINO-2-ETHYL-BUTYRIC ACID |
139937-99-8 | >95% | 5g |
$495 | 2023-09-01 | |
| Enamine | EN300-101449-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.05g |
$32.0 | 2023-10-28 | |
| Enamine | EN300-101449-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.1g |
$48.0 | 2023-10-28 | |
| Enamine | EN300-101449-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.25g |
$70.0 | 2023-10-28 | |
| Enamine | EN300-101449-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 0.5g |
$125.0 | 2023-10-28 | |
| Enamine | EN300-101449-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 1g |
$199.0 | 2023-05-24 | |
| Enamine | EN300-101449-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 2.5g |
$389.0 | 2023-10-28 | |
| Enamine | EN300-101449-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 5g |
$576.0 | 2023-05-24 | |
| Enamine | EN300-101449-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-ethylbutanoic acid |
139937-99-8 | 95% | 10g |
$855.0 | 2023-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1183616-50mg |
2-((tert-Butoxycarbonyl)amino)-2-ethylbutanoic acid |
139937-99-8 | 97% | 50mg |
¥15195 | 2023-04-15 |
2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
139937-99-8 (2-{(tert-butoxy)carbonylamino}-2-ethylbutanoic acid) Related Products
- 2419-94-5(N-Boc-L-glutamic acid)
- 53308-95-5(Boc-Nva-OH)
- 13139-16-7(Boc-L-Ile-OH)
- 106719-44-2(Boc-D-Lys-OH)
- 109183-71-3((S)-2-((tert-Butoxycarbonyl)amino)-2-cyclohexylacetic acid)
- 16937-99-8((tert-Butoxycarbonyl)-D-leucine)
- 13139-15-6(Boc-L-Leu-OH)
- 70491-05-3(Boc-D-Chg-OH)
- 13734-28-6(Boc-Lys-OH)
- 13734-41-3(Boc-L-Valine)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent